Cas no 2172527-63-6 (4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol)

• Product Name: 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol
• CAS No: 2172527-63-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6425697
• PubChem ID: 165720462
• Update Time: 2025-07-15

4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol
• 2172527-63-6
• EN300-1642444
• 4-[1-(hydroxymethyl)-3,3-dimethylcyclobutyl]-1-methylpiperidin-4-ol

• Inchi： 1S/C13H25NO2/c1-11(2)8-12(9-11,10-15)13(16)4-6-14(3)7-5-13/h15-16H,4-10H2,1-3H3
• InChI Key： ONGBVUIZHHNOCT-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CC1)C1(CO)CC(C)(C)C1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.7Ų

Additional information on 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol

Introduction to 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol (CAS No. 2172527-63-6)

4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol, identified by its CAS number 2172527-63-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's molecular architecture incorporates a cyclobutyl moiety with substituents that enhance its pharmacological profile, making it a subject of extensive research in medicinal chemistry.

The structural complexity of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol lies in its ability to interact with biological targets in a manner that may yield therapeutic benefits. The presence of a hydroxymethyl group and a dimethyl-substituted cyclobutyl ring contributes to its distinctive chemical properties, which are being explored for their suitability in drug design. This compound represents an example of how structural diversity can be leveraged to develop molecules with tailored biological activities.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The cycloalkyl and piperidine moieties in 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol are particularly noteworthy, as they have been shown to exhibit interactions with enzymes and receptors involved in metabolic and neurological processes. Researchers have been investigating how modifications to these functional groups can enhance the compound's efficacy and selectivity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The structural features of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol make it a promising candidate for further exploration in the context of drug development. Studies have begun to uncover its pharmacokinetic properties, which are crucial for determining its suitability for clinical applications. The compound's solubility, stability, and metabolic pathways are being carefully evaluated to ensure that it can be developed into a viable therapeutic agent.

The synthesis of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol has also been a focus of research efforts. Chemists have developed novel synthetic routes that allow for the efficient production of this compound in high purity. These synthetic strategies are essential for enabling further biological testing and eventual clinical trials. The ability to produce the compound reliably and cost-effectively is a critical step toward bringing it into practical use as a pharmaceutical.

Advances in computational chemistry have also played a significant role in the study of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These predictions provide valuable insights into its potential therapeutic effects and help guide the design of subsequent analogs with improved properties. The integration of experimental data with computational methods has accelerated the pace of discovery in this field.

The potential applications of 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol extend beyond traditional drug development. Researchers are exploring its use in diagnostic tools and as a scaffold for developing new classes of bioactive molecules. The unique structural features of this compound make it an attractive platform for innovation in medicinal chemistry. As our understanding of its properties grows, so does the likelihood that it will play a significant role in future medical treatments.

In conclusion, 4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol (CAS No. 2172527-63-6) is a compound with remarkable potential in pharmaceutical research. Its structural complexity and functional groups make it a valuable candidate for further investigation into drug discovery and development. With ongoing studies focusing on its synthesis, pharmacology, and potential applications, this molecule is poised to contribute significantly to advancements in medicine.